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Compound of Interest

Compound Name: LS2265

Cat. No.: B3357384 Get Quote

Notice to the Reader: Despite a comprehensive search for technical data regarding LS2265,

detailed information on its solution preparation, stability, and specific experimental protocols is

not publicly available at this time. The following information is based on the limited data that

could be retrieved. Researchers, scientists, and drug development professionals are strongly

advised to contact the manufacturer or supplier of LS2265 to obtain a detailed technical data

sheet and certificate of analysis before use.

Introduction
LS2265 is a chemical compound with the molecular formula C₁₉H₂₀ClNO₆S. It is cited as an

intermediate for use in organic synthesis, particularly in the development of active

pharmaceutical ingredients. Due to the proprietary nature of many such compounds, detailed

public information regarding its specific applications and handling protocols is scarce.

Physicochemical Properties
A summary of the currently available data for LS2265 is presented below.

Property Value Source

Molecular Formula C₁₉H₂₀ClNO₆S
Publicly available chemical

databases

Storage Temperature 2-8°C Supplier information
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3.1. Solubility Data

Specific solubility data for LS2265 in common laboratory solvents (e.g., DMSO, ethanol, water,

PBS) is not publicly available. It is critical to perform solubility tests with small quantities of the

compound to determine appropriate solvents for your specific application.

3.2. General Protocol for Solution Preparation (Untested - General Guidance)

The following is a general workflow for preparing a stock solution of a novel compound. This

should be adapted based on experimentally determined solubility.

Solution Preparation Workflow

1. Weigh LS2265

2. Add small increments of solvent

3. Vortex/sonicate to dissolve

4. Check for complete dissolution

5. Add more solvent if needed

Incomplete

6. Bring to final volume and concentration

Complete

Click to download full resolution via product page

Caption: A general workflow for preparing a stock solution.
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3.3. Storage of Stock Solutions

Information regarding the stability of LS2265 in solution is not available. As a general

precaution:

Store stock solutions at -20°C or -80°C.

Protect solutions from light.

Prepare fresh solutions for critical experiments and perform stability studies if long-term

storage is required.

Experimental Protocols
No specific experimental protocols detailing the use of LS2265 in biological or chemical assays

are publicly available. Its designation as a "synthesis intermediate" suggests its primary use is

in the construction of other molecules.

Safety and Handling
Standard laboratory safety precautions should be followed when handling LS2265.[1][2][3] This

includes:

Wearing appropriate personal protective equipment (PPE), such as gloves, safety glasses,

and a lab coat.[2][3]

Handling the compound in a well-ventilated area or a chemical fume hood.[1][2][3]

Avoiding inhalation of dust or vapors and contact with skin and eyes.[1][2] In case of contact,

wash the affected area thoroughly with water.[1]

Conclusion and Recommendations
The information available in the public domain is insufficient to provide detailed, validated

protocols for the preparation and use of LS2265 solutions. The data presented here is for

informational purposes only and is based on limited findings.

It is imperative for the end-user to:
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Contact the supplier to request a comprehensive Safety Data Sheet (SDS) and a Certificate

of Analysis (CofA).

Perform small-scale solubility and stability tests before preparing larger batches of solutions.

Validate all experimental protocols independently.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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